Cas no 1170466-40-6 (3,4-Dihydroisoquinolin-2(1H)-yl(1-methyl-1h-pyrrol-2-yl)acetonitrile)

• Product Name: 3,4-Dihydroisoquinolin-2(1H)-yl(1-methyl-1h-pyrrol-2-yl)acetonitrile
• CAS No: 1170466-40-6
• MF: C₁₆H₁₇N₃
• MW: 251.326283216476
• CID: 5708619
• PubChem ID: 44116875
• Update Time: 2023-10-15

3,4-Dihydroisoquinolin-2(1H)-yl(1-methyl-1h-pyrrol-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-239197
• CS-0300736
• 1170466-40-6
• AKOS015957282
• F2189-0178
• 2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(1-methylpyrrol-2-yl)acetonitrile
• 2-(3,4-Dihydroisoquinolin-2(1h)-yl)-2-(1-methyl-1h-pyrrol-2-yl)acetonitrile
• 2-(1-methyl-1H-pyrrol-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)acetonitrile
• 3,4-dihydroisoquinolin-2(1H)-yl(1-methyl-1H-pyrrol-2-yl)acetonitrile
• 3,4-Dihydroisoquinolin-2(1H)-yl(1-methyl-1h-pyrrol-2-yl)acetonitrile

• Inchi： 1S/C16H17N3/c1-18-9-4-7-15(18)16(11-17)19-10-8-13-5-2-3-6-14(13)12-19/h2-7,9,16H,8,10,12H2,1H3
• InChI Key： KGJMLHCCSMBQNU-UHFFFAOYSA-N
• SMILES： N1(C(C#N)C2=CC=CN2C)CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 251.142247555g/mol
• Monoisotopic Mass: 251.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 393.5±42.0 °C at 760 mmHg
• Flash Point: 191.8±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3,4-Dihydroisoquinolin-2(1H)-yl(1-methyl-1h-pyrrol-2-yl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines